(S)-1-(4-Chloro-2-methylphenyl)ethanamine hydrochloride

• IUPAC Name: (1S)-1-(4-chloro-2-methylphenyl)ethanamine;hydrochloride
• InChI: InChI=1S/C9H12ClN.ClH/c1-6-5-8(10)3-4-9(6)7(2)11;/h3-5,7H,11H2,1-2H3;1H/t7-;/m0./s1
• InChI Key: FAAKQSKVORTCAV-FJXQXJEOSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)C(C)N.Cl
• Isomeric SMILES: CC1=C(C=CC(=C1)Cl)[C@H](C)N.Cl
• Molecular Formula: C9H13Cl2N
• DSSTOX Substance ID: DTXSID10704229
• Molecular Weight: 206.11 g/mol
• CAS RN: 1213908-11-2

Description

(S)-1-(4-Chloro-2-methylphenyl)ethanamine hydrochloride, also known as Escitalopram, is a selective serotonin reuptake inhibitor (SSRI) used to treat depression and anxiety disorders. It is a chiral compound, and only the (S) enantiomer is used for medicinal purposes.

Scientific Research Applications

1. Biocide and Corrosion Inhibition

• 2-(Decylthio)ethanamine Hydrochloride as a Biocide: This compound is a multifunctional biocide registered for use in various cooling water systems. It demonstrates broad-spectrum activity against bacteria, fungi, algae, and also possesses biofilm and corrosion inhibition properties (Walter & Cooke, 1997).

2. Synthesis and Characterization

• Synthesis and Antiamoebic Activity: A series of chalcones with N-substituted ethanamine, including 2-chloro N-substituted ethanamine hydrochloride, were synthesized and tested for antiamoebic activity against Entamoeba histolytica. Several compounds exhibited activity better than the standard drug metronidazole (Zaidi et al., 2015).
• Preparation of Enriched Ethanamine Derivatives: The preparation of hydrochlorides of partially enriched N-methyl-2-(4-nitrophen[18O]oxy)ethanamine and its derivatives, which are then converted into other compounds, demonstrates the chemical versatility of similar ethanamine derivatives (Yilmaz & Shine, 1988).

3. Drug Analysis and Identification

• High-Performance Liquid Chromatography for Drug Analysis: A method involving high-performance liquid chromatography tandem mass spectrometry was developed for detecting and quantifying certain N-benzyl phenethylamine derivatives in human serum, highlighting the analytical uses of related compounds (Poklis et al., 2013).

4. Crystal Structure and Physical Properties

• Antiestrogen Compound Crystal Structure: The crystal structure of a related compound, N,N-diethyl-2-[(4-phenylmethyl)phenoxy]-ethanamine hydrochloride, reveals its molecular conformation and interaction with chloride ions, which is important for understanding the physical and chemical properties of such compounds (Hempel et al., 2000).